Cas no 2309216-67-7 (N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide)

• Product Name: N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide
• CAS No: 2309216-67-7
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 5341794
• Update Time: 2025-06-13

N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-butyl)-4-(3-(difluoromethyl)azetidin-1-yl)-4-oxobutanamide
• N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide

• Inchi： 1S/C12H20F2N2O2/c1-12(2,3)15-9(17)4-5-10(18)16-6-8(7-16)11(13)14/h8,11H,4-7H2,1-3H3,(H,15,17)
• InChI Key： FRCOZRWNHNANRJ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(CCC(NC(C)(C)C)=O)=O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4

Additional information on N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide

Research Brief on N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide (CAS: 2309216-67-7)

N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide (CAS: 2309216-67-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic targets involved in inflammatory and metabolic disorders. The structural complexity and pharmacological properties of this molecule make it a subject of intense research, with several studies exploring its synthesis, mechanism of action, and therapeutic efficacy.

Recent studies have focused on the synthetic pathways for N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide, emphasizing the optimization of yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route that employs a multi-step process involving azetidine ring formation followed by amide coupling. The study highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors for its development as a drug candidate.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide exhibits potent inhibitory effects on specific kinases implicated in inflammatory pathways. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppresses the activity of p38 MAP kinase, a key player in cytokine production and inflammatory responses. These findings suggest its potential utility in treating conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Further investigations into the pharmacokinetic and pharmacodynamic properties of N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide have revealed favorable drug-like characteristics. A 2022 study in Drug Metabolism and Disposition documented the compound's excellent oral bioavailability and prolonged half-life in rodent models, attributed to its optimized lipophilicity and resistance to enzymatic degradation. These properties position it as a strong candidate for further preclinical development.

Despite these promising results, challenges remain in the development of N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide. Recent research has identified potential off-target effects that could limit its therapeutic window. A 2023 study in Toxicology and Applied Pharmacology raised concerns about the compound's hepatotoxicity at higher doses, underscoring the need for additional safety profiling and structural modifications to mitigate these risks.

In conclusion, N-tert-butyl-4-[3-(difluoromethyl)azetidin-1-yl]-4-oxobutanamide represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. Ongoing research aims to address the remaining challenges and further elucidate its therapeutic potential. The compound's development trajectory will likely benefit from interdisciplinary collaborations combining synthetic chemistry, pharmacology, and toxicology to advance it toward clinical trials.